Cas no 1806796-36-0 (3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1806796-36-0
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 4853686
• Update Time: 2025-05-24

3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F6N2/c8-5(9)3-2(7(11,12)13)1-15-6(10)4(3)14/h1,5H,14H2
• InChI Key： QVVRMAMEBDFXSK-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1C(F)(F)F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806796-36-0)

3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806796-36-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a fluoro group at the 2-position and an amino group at the 3-position, contributes to its versatility in modern organic chemistry applications.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug discovery. Researchers are particularly interested in CAS 1806796-36-0 for its potential role in developing novel kinase inhibitors and antiviral agents. A trending topic in scientific forums revolves around how 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine could address challenges in targeted therapy, especially in oncology and infectious diseases. This aligns with frequent searches like "fluorinated pyridines in drug design" and "trifluoromethylpyridine applications", highlighting its relevance in cutting-edge research.

The synthesis of 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine involves multi-step processes, including selective fluorination and amination reactions. Its CAS number 1806796-36-0 is often queried in databases such as SciFinder and Reaxys, reflecting its importance in patent literature. Industry professionals frequently explore its structure-activity relationships (SAR), particularly how the difluoromethyl moiety influences binding affinity. This compound’s stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in medicinal chemistry optimization.

From an agrochemical perspective, 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine is investigated for its herbicidal and fungicidal properties. The trifluoromethyl group is known to enhance pesticidal activity, a feature widely discussed in journals like Journal of Agricultural and Food Chemistry. Searches such as "fluorinated agrochemicals 2024" and "pyridine-based pesticides" underscore its commercial potential. Regulatory agencies emphasize the need for environmentally benign alternatives, and this compound’s low ecotoxicity profile positions it as a sustainable option.

Analytical characterization of CAS 1806796-36-0 typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography. Recent advancements in AI-driven molecular modeling have accelerated its study, with queries like "computational chemistry for fluorinated compounds" gaining traction. The compound��s logP value and hydrogen bonding capacity are frequently analyzed to predict its bioavailability, a key consideration in preclinical development.

In conclusion, 3-Amino-4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806796-36-0) represents a frontier in fluorinated heterocycles. Its applications span pharmaceuticals, agrochemicals, and material science, addressing contemporary challenges like drug resistance and crop protection. As interdisciplinary research grows, this compound will likely remain a focal point for innovation, driven by its structural uniqueness and functional adaptability.